Cas no 1461-04-7 ((2E)-3,7-dimethyloct-2-en-1-ol)

• Product Name: (2E)-3,7-dimethyloct-2-en-1-ol
• CAS No: 1461-04-7
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• MDL: MFCD01711030
• CID: 1320109
• PubChem ID: 5365836
• Update Time: 2025-05-25

(2E)-3,7-dimethyloct-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Octen-1-ol, 3,7-dimethyl-, (2E)-
• (2E)-3,7-dimethyl-2-octen-1-ol
• (2E)-3,7-dimethyloct-2-en-1-ol
• 3,7-Dimethyloct-2-en-1-ol
• SCHEMBL163911
• EINECS 254-999-5
• EN300-21740409
• (E)-3,7-dimethyloct-2-en-1-ol
• 3,7-Dimethyl-2-octen-1-ol
• N6QG55Z34F
• (E)-3,7-Dimethyl-2-octenol
• 6,7-Dihydrogeraniol
• 2-Octen-1-ol, 3,7-dimethyl-, E
• F76237
• Z2583205813
• 3,7-Dimethyl-2-octenol, (E)-
• 1461-04-7
• BS-51370
• 2-Octen-1-ol, 3,7-dimethyl-

• MDL： MFCD01711030
• Inchi： 1S/C10H20O/c1-9(2)5-4-6-10(3)7-8-11/h7,9,11H,4-6,8H2,1-3H3/b10-7+
• InChI Key： JNAWJUOCXKIHHG-JXMROGBWSA-N
• SMILES： OC/C=C(\C)/CCCC(C)C

Computed Properties

• Exact Mass: 156.1515
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on (2E)-3,7-dimethyloct-2-en-1-ol

Research Brief on (2E)-3,7-dimethyloct-2-en-1-ol (CAS: 1461-04-7) in Chemical Biology and Pharmaceutical Applications

The compound (2E)-3,7-dimethyloct-2-en-1-ol (CAS: 1461-04-7), commonly known as geraniol, is a monoterpenoid alcohol with significant applications in the chemical, biological, and pharmaceutical industries. Recent studies have highlighted its diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. This research brief synthesizes the latest findings on geraniol, focusing on its molecular mechanisms, therapeutic potential, and industrial applications.

Geraniol has been extensively studied for its role in essential oils and fragrances, but recent research has expanded its scope to include pharmacological applications. A 2023 study published in the Journal of Natural Products demonstrated that geraniol exhibits potent antimicrobial activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The study utilized molecular docking simulations to identify geraniol's interaction with bacterial cell membrane proteins, suggesting its potential as a novel antibiotic adjuvant.

In the context of cancer research, a 2024 paper in Biochemical Pharmacology explored geraniol's ability to inhibit the proliferation of breast cancer cells (MCF-7) through the modulation of the PI3K/Akt/mTOR signaling pathway. The study reported a dose-dependent reduction in tumor growth in xenograft models, with minimal toxicity to normal cells. These findings position geraniol as a promising candidate for combination therapies in oncology.

From a chemical synthesis perspective, advancements in the production of geraniol have been achieved through metabolic engineering in microbial hosts. A recent breakthrough published in Metabolic Engineering (2023) described the optimization of the mevalonate pathway in Saccharomyces cerevisiae, resulting in a 40% increase in geraniol yield. This development addresses previous challenges related to scalability and cost-effectiveness, paving the way for industrial-scale production.

The pharmaceutical industry has also shown growing interest in geraniol's potential as a drug delivery enhancer. Research in the International Journal of Pharmaceutics (2024) demonstrated that geraniol improves the transdermal absorption of poorly soluble drugs by modulating skin barrier properties. This application could revolutionize topical drug formulations, particularly for dermatological conditions.

Despite these promising developments, challenges remain in the clinical translation of geraniol-based therapies. Issues such as bioavailability, stability, and formulation optimization require further investigation. Current research efforts are focusing on nanoparticle encapsulation and prodrug strategies to overcome these limitations. The compound's safety profile, while generally favorable, warrants comprehensive toxicological assessments for specific therapeutic applications.

In conclusion, (2E)-3,7-dimethyloct-2-en-1-ol (CAS: 1461-04-7) represents a versatile molecule with expanding applications in chemical biology and pharmaceutical sciences. The convergence of its biological activities with advances in production technologies positions it as a compound of significant interest for future research and development. Continued interdisciplinary collaboration will be essential to fully realize its therapeutic and industrial potential.